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Compound of Interest

Compound Name: Lesopitron hydrochloride

Cat. No.: B12372775 Get Quote

An In-depth Technical Guide to Lesopitron
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological profile of Lesopitron hydrochloride. The

information is curated for researchers, scientists, and professionals involved in drug

development, offering detailed data and experimental context.

Chemical Structure and Identity
Lesopitron is a selective 5-HT1A receptor agonist that is structurally classified as an azapirone.

[1][2] The hydrochloride salt, specifically Lesopitron dihydrochloride, is the form typically used

in research and development.
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Identifier Value

IUPAC Name
2-{4-[4-(4-chloro-1H-pyrazol-1-yl)butyl]piperazin-

1-yl}pyrimidine dihydrochloride[3][4]

CAS Number
132449-89-9 (dihydrochloride)[3][4]; 132449-46-

8 (free base)[3][4]

Molecular Formula
C₁₅H₂₁ClN₆·2HCl (dihydrochloride)[5];

C₁₅H₂₁ClN₆ (free base)[6]

Molecular Weight
393.74 g/mol (dihydrochloride)[3][4][5]; 320.82

g/mol (free base)[6]

SMILES String
ClC1=CN(CCCCN2CCN(C3=NC=CC=N3)CC2)

N=C1.[H]Cl.[H]Cl[3][4]

Synonyms E-4424[3][4]

Physicochemical Properties
A summary of the known physicochemical properties of Lesopitron and its dihydrochloride salt

is presented below.

Property Value

Melting Point 194-197.5 °C (dihydrochloride)

Solubility
Soluble in DMSO.[3][4] Water solubility is

predicted to be 1.25 mg/mL.

pKa (Strongest Basic) 7.74 (Predicted)

Appearance Solid powder[3][4]

Pharmacological Profile
Lesopitron is a potent and selective 5-HT1A receptor agonist with demonstrated anxiolytic

properties in preclinical models.[1][7]
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Pharmacodynamics
Lesopitron acts as a full agonist at both presynaptic and postsynaptic 5-HT1A receptors.[7] Its

high affinity for the 5-HT1A receptor has been quantified in various studies. It has negligible

effects on alpha-adrenergic and dopaminergic receptors.[6][7]

Parameter Value Species Tissue

pKi 7.35 Rat Brain[8][9]

IC₅₀ (Adenylate

Cyclase)
125 nM Rat

Hippocampal

membranes[8][9][10]

[11]

IC₅₀ (Neuronal Firing) 120 nM Rat
Brainstem slices[8][9]

[11]

ID₅₀ (Neuronal Firing) 35 µg/kg i.v. Rat
Chloral hydrate-

anesthetized[8][9][11]

Pharmacokinetics
Pharmacokinetic studies have been conducted in both animals and humans.

Parameter Value Species Notes

Tₘₐₓ 0.5 - 1 hour Human [6][12]

Half-life (t₁/₂) 1.1 - 5.6 hours Human [6][12]

Bioavailability ~10% Rat
Suggests a significant

first-pass effect.[6]

Metabolism Hepatic Human

The main metabolite

is 5-hydroxylesopitron.

[6][12]

Mechanism of Action and Signaling Pathway
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As a 5-HT1A receptor agonist, Lesopitron's mechanism of action involves the activation of this

G-protein coupled receptor. This activation leads to the inhibition of adenylyl cyclase, which in

turn decreases the intracellular concentration of cyclic AMP (cAMP). This signaling cascade is

central to its pharmacological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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